3-Methyl-1-(4-(6-morpholinopyridazin-3-yl)piperazin-1-yl)butan-1-one

Specification

• CAS No.: 898460-01-0
• Molecular Formula: C17H27N5O2
• Molecular Weight: 333.436
• IUPAC Name: 3-methyl-1-[4-(6-morpholin-4-ylpyridazin-3-yl)piperazin-1-yl]butan-1-one
• Standard InChI: InChI=1S/C17H27N5O2/c1-14(2)13-17(23)22-7-5-20(6-8-22)15-3-4-16(19-18-15)21-9-11-24-12-10-21/h3-4,14H,5-13H2,1-2H3
• Standard InChI Key: CVSGXPOLOUWRGT-UHFFFAOYSA-N
• SMILES: CC(C)CC(=O)N1CCN(CC1)C2=NN=C(C=C2)N3CCOCC3

Introduction

3-Methyl-1-(4-(6-morpholinopyridazin-3-yl)piperazin-1-yl)butan-1-one is a complex organic compound belonging to the class of piperazine derivatives. This compound features a piperazine ring, a morpholinopyridazine moiety, and a butanone structure, contributing to its potential biological activities. The synthesis and characterization of this compound have garnered interest due to its possible applications in medicinal chemistry, particularly in the treatment of neurological disorders and cancer.

Chemical Formula and Molecular Weight

• Molecular Formula: Not explicitly provided in the available sources, but it can be inferred to be complex due to its structural components.

• Molecular Weight: Approximately 302.37 g/mol.

Key Structural Components

• Piperazine Ring: A six-membered ring containing two nitrogen atoms.

• Morpholinopyridazine Moiety: A combination of morpholine and pyridazine rings.

• Butanone Structure: A ketone group attached to a butane chain.

Synthesis and Characterization

The synthesis of 3-Methyl-1-(4-(6-morpholinopyridazin-3-yl)piperazin-1-yl)butan-1-one typically involves multi-step reactions that require precise conditions such as temperature control, inert atmosphere, and stoichiometry to optimize yield and purity. Analytical techniques like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are employed to confirm the structure of the synthesized compound.

Potential Applications

This compound is classified as a piperazine derivative, which is a category of compounds known for their diverse pharmacological properties. Compounds in this class are often investigated for their potential as therapeutic agents in various medical conditions, including:

• Neurological Disorders: Due to their ability to interact with neurotransmitter systems.

• Cancer Treatments: Potential applications in targeted therapies.

Mechanism of Action

The mechanism of action for 3-Methyl-1-(4-(6-morpholinopyridazin-3-yl)piperazin-1-yl)butan-1-one is not fully elucidated but is believed to involve interactions with neurotransmitter systems or other cellular pathways. In vitro studies are necessary to characterize its binding affinity and efficacy at specific targets, contributing to understanding its pharmacodynamics.

Chemical Reactivity

The chemical reactivity of this compound can be explored through various reactions, often requiring specific catalysts or reagents and influenced by factors such as solvent choice and reaction temperature.

Comparison with Similar Compounds

Other compounds featuring morpholinopyridazine moieties, such as (4-(6-morpholinopyridazin-3-yl)piperazin-1-yl)(pyrimidin-2-yl)methanone (CAS: 1251561-60-0), exhibit similar structural complexity and potential pharmacological properties. These compounds are often investigated for their roles in drug discovery and development.

Data Table: Comparison of Related Compounds

Compound Name	CAS Number	Molecular Formula	Molecular Weight
3-Methyl-1-(4-(6-morpholinopyridazin-3-yl)piperazin-1-yl)butan-1-one	Not Available	Not Available	Approximately 302.37 g/mol
(4-(6-Morpholinopyridazin-3-yl)piperazin-1-yl)(pyrimidin-2-yl)methanone	1251561-60-0	C17H21N7O2	355.4 g/mol
(4-Butoxyphenyl)(4-(6-morpholinopyridazin-3-yl)piperazin-1-yl)methanone	Not Available	Not Available	Not Available
(E)-3-(furan-2-yl)-1-(4-(6-morpholinopyridazin-3-yl)piperazin-1-yl)prop-2-en-1-one	902514-15-2	C19H23N5O3	369.4 g/mol